Cas no 2734777-59-2 (N-(4-bromo-2-chloro-5-(trifluoromethyl)phenyl)acetamide)

• Product Name: N-(4-bromo-2-chloro-5-(trifluoromethyl)phenyl)acetamide
• CAS No: 2734777-59-2
• MF: C₉H₆BrClF₃NO
• MW: 316.50
• CID: 5079625
• Update Time: 2026-03-01

N-(4-bromo-2-chloro-5-(trifluoromethyl)phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-2-chloro-5-(trifluoromethyl)phenyl)acetamide

• Inchi： 1S/C9H6BrClF3NO/c1-4(16)15-8-2-5(9(12,13)14)6(10)3-7(8)11/h2-3H,1H3,(H,15,16)
• InChI Key： OGCGTYRESBJJSI-UHFFFAOYSA-N
• SMILES： C(=O)(NC1=CC(C(F)(F)F)=C(Br)C=C1Cl)C

Additional information on N-(4-bromo-2-chloro-5-(trifluoromethyl)phenyl)acetamide

N-(4-Bromo-2-Chloro-5-(Trifluoromethyl)Phenyl)Acetamide: A Comprehensive Overview

N-(4-Bromo-2-Chloro-5-(Trifluoromethyl)Phenyl)Acetamide, also known by its CAS number 2734777-59-2, is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, agrochemicals, and advanced materials. In this article, we delve into the chemical structure, synthesis, properties, and recent advancements related to this compound.

The molecular structure of N-(4-Bromo-2-Chloro-5-(Trifluoromethyl)Phenyl)Acetamide is characterized by a phenyl ring substituted with bromine, chlorine, and a trifluoromethyl group, along with an acetamide functional group. The presence of these substituents imparts distinct electronic and steric effects, making the compound highly versatile for various chemical reactions. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents.

One of the most notable aspects of this compound is its ability to undergo various substitution and condensation reactions due to the electron-withdrawing groups present on the phenyl ring. These reactions are pivotal in the design of new materials with tailored properties. For instance, researchers have explored its application in the synthesis of advanced polymers and coatings that exhibit enhanced thermal stability and mechanical strength.

In terms of synthesis, N-(4-Bromo-2-Chloro-5-(Trifluoromethyl)Phenyl)Acetamide can be prepared through a multi-step process involving nucleophilic aromatic substitution and acylation reactions. The choice of reagents and reaction conditions plays a critical role in achieving high yields and purity. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and environmentally friendly.

The compound's electronic properties make it an attractive candidate for use in organic electronics. Studies have shown that it can be incorporated into semiconducting materials to improve charge transport properties. This has opened up new avenues for its application in flexible electronics and optoelectronic devices.

In addition to its chemical applications, N-(4-Bromo-2-Chloro-5-(Trifluoromethyl)Phenyl)Acetamide has also been investigated for its biological activity. Preclinical studies suggest that it exhibits potential as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways. However, further research is required to fully understand its pharmacokinetics and toxicity profile.

The growing interest in this compound is reflected in the increasing number of research papers published on its synthesis, characterization, and applications. Collaborative efforts between academic institutions and industry have significantly contributed to advancing our understanding of its properties and potential uses.

In conclusion, N-(4-Bromo-2-Chloro-5-(Trifluoromethyl)Phenyl)Acetamide stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methods and material science, positions it as a valuable tool for future innovations in chemistry and beyond.